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Compound of Interest

2-Methylindolin-1-amine
Compound Name:
hydrochloride

Cat. No.: B122271

An In-depth Technical Guide to 2-Methylindolin-1-amine Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methylindolin-1-amine
hydrochloride, a key synthetic intermediate in the manufacturing of the diuretic and
antihypertensive agent, Indapamide.[1][2] This document details its molecular structure,
physicochemical properties, and a documented synthesis protocol.

Chemical and Physical Properties

The quantitative properties of 2-Methylindolin-1-amine hydrochloride are summarized in the
table below for easy reference.
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Property Value Source(s)
Molecular Formula CoH13CIN2 [1103114]
Molecular Weight 184.67 g/mol (1121516171181

2-methyl-2,3-dihydroindol-1-
IUPAC Name ) ) [L1[317]
amine;hydrochloride

CAS Number 31529-47-2 [1][3][5]

Solid, Almost white or Light
Appearance _ [1]12]
brown crystalline powder

Purity > 95% [1]
Melting Point 170-172 °C 9]
Boiling Point 256.9 °C at 760 mmHg [2]
Flash Point 130.2 °C [2]

Molecular Structure

The molecular structure of 2-Methylindolin-1-amine hydrochloride is depicted below.
Standard chemical identifiers are provided for use in chemical drawing software and
databases.

« SMILES:CC1CC2=CC=CC=C2N1N.CI[1][6]

e InChl:INChI=1S/C9H12N2.CIH/c1-7-6-8-4-2-3-5-9(8)11(7)10;/h2-5,7H,6,10H2,1H3; 1H[1][3]
[6]7]

e InChIKey:RITRKULRSHGFQQ-UHFFFAOYSA-N[1][6]

Molecular representation of 2-Methylindolin-1-amine hydrochloride.

Experimental Protocols

The following section details a method for the preparation of 2-Methylindolin-1-amine
hydrochloride as described in the literature.[9]
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Synthesis of 1-Amino-2-Methylindoline Hydrochloride[9]

o Step 1: Dissolution. 135.9 g of 2-methylindoline is dissolved in 750 ml of methanol.

o Step 2: Acidification. 100 ml of concentrated hydrochloric acid is added to the solution.
o Step 3: Cooling. The solution is then cooled to 15 °C.

o Step 4: Nitrosation. A 33% aqueous solution of sodium nitrite is slowly added until the
presence of excess nitrite is detected.

e Step 5: Reaction. The reaction mixture is stirred for 30 minutes.

e Step 6: Reduction. Following the stirring, 100 g of ammonium chloride is added to the
mixture.

o Step 7: Further Reaction. The mixture is stirred for an additional period to complete the
reduction to the N-amino compound.

e Step 8: Isolation. The product, 1-Amino-2-methylindoline hydrochloride, is isolated from the
reaction mixture. The resulting product has a melting range of 170°-172° C.[9]
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L Synthesis Process Product
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Workflow for the synthesis of 2-Methylindolin-1-amine hydrochloride.

Biological Activity and Signaling Pathways

2-Methylindolin-1-amine hydrochloride is primarily recognized as a synthetic intermediate
and an impurity in the production of Indapamide.[1][2][7] As such, there is no publicly available
information detailing its specific biological activity or associated signaling pathways. Research
is focused on its synthesis and its role as a precursor rather than its pharmacological effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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